Cas no 1806755-31-6 (3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine)

3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine is a versatile pyridine derivative with a reactive chloromethyl group, making it a valuable intermediate in organic synthesis. The presence of electron-withdrawing nitro and trifluoromethoxy substituents enhances its utility in nucleophilic substitution and cross-coupling reactions. The methoxy group contributes to stability while allowing further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are often incorporated into bioactive molecules. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable building block for constructing complex heterocyclic frameworks. The trifluoromethoxy group also imparts unique physicochemical properties, broadening its applicability in medicinal chemistry.

3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine structure

1806755-31-6 structure

Product Name:3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

CAS No:1806755-31-6

MF:C₈H₆ClF₃N₂O₄

MW:286.592451572418

CID:4840571

Update Time:2025-10-30

3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6ClF3N2O4/c1-17-6-2-5(14(15)16)4(3-9)7(13-6)18-8(10,11)12/h2H,3H2,1H3
- InChI Key： UMNVVKULLNFNDO-UHFFFAOYSA-N
- SMILES： ClCC1C(=NC(=CC=1[N+](=O)[O-])OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 299
XLogP3: 2.9
Topological Polar Surface Area: 77.2

3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029085368-1g	3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine	1806755-31-6	97%	1g	$1,519.80	2022-03-31

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Additional information on 3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806755-31-6)

3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloromethyl, methoxy, nitro, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1806755-31-6 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery and material science.

In recent years, the demand for nitro-substituted pyridines has surged due to their role in developing crop protection agents and pharmaceutical intermediates. This compound's trifluoromethoxy group enhances its lipophilicity, a property critical for improving membrane permeability in drug candidates. Researchers frequently search for terms like "pyridine derivatives in drug design" or "nitroheterocycles synthesis", reflecting its relevance in modern medicinal chemistry. Its chloromethyl functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

The synthesis of 3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine typically involves multi-step reactions, including nitration and halogenation of precursor pyridines. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, a key concern for users querying "CAS 1806755-31-6 purity standards". Environmental and regulatory trends have also spurred interest in green chemistry approaches for producing such intermediates, aligning with searches for "sustainable heterocyclic synthesis".

Beyond pharmaceuticals, this compound's electron-withdrawing groups make it a candidate for organic electronics. Its potential in OLED materials and photovoltaic research is being explored, addressing queries like "pyridine-based semiconductors". Storage recommendations often include protection from light and moisture, as its nitro group may degrade under harsh conditions—a detail frequently searched by laboratory personnel.

In summary, 3-(Chloromethyl)-6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS 1806755-31-6) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its versatility continues to inspire innovations, particularly in response to trending topics like "precision agrochemicals" and "small-molecule drug discovery", ensuring its prominence in contemporary research workflows.